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Compound of Interest

Compound Name: Gold-198

Cat. No.: B156924

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, production,
and applications of the radioactive isotope Gold-198 (1°8Au). With its unique decay
characteristics, 1°8Au has carved a significant niche in therapeutic and diagnostic medicine,
particularly in oncology, as well as in various industrial and research applications. This
document synthesizes key technical data, outlines experimental protocols, and visualizes
critical processes to serve as an essential resource for professionals in the field.

Core Physical and Nuclear Properties

Gold-198 is a synthetic radioisotope of gold. Its properties make it particularly suitable for
localized radiotherapy and as a radiotracer. A summary of its fundamental physical and nuclear
characteristics is presented below.

Table 1: General Properties of Gold-198
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Property Value
Symbol 198AY
Atomic Number (2) 79[1]
Mass Number (A) 198[1]
Neutron Number (N) 119[1]

Isotopic Mass

197.9682437 Da[1][2]

Nuclear Spin and Parity

2-[1][3]

Half-life 2.6946 days (approximately 2.7 days)[2][4]
Decay Mode Beta-minus (B~) Decay[2][3]
Specific Activity 9.10 x 10*> Ba/g[1]

Table 2: Decay Characteristics of Gold-198

Parameter

Value

Daughter Isotope

Mercury-198 (*°8Hg) (Stable)[3][5]

Total Decay Energy

1.373 MeV[2][3]

Beta (™) Energy (Max)

0.961 MeV (99% abundance)[2][3]

Beta (B~) Energy (Avg)

0.315 MeV([6]

Gamma (y) Energy

0.412 MeV (95.6% abundance)[1][2]

Other Gamma Energies

0.676 MeV (0.8%), 1.088 MeV (0.2%)[7]

Beta Particle Range in Tissue

Approximately 4 mm[1][2]

Production of Gold-198

The primary method for producing Gold-198 is through neutron activation of the stable isotope

Gold-197 (*°’Au), which is the only naturally occurring isotope of gold.[3][5] This process is

typically carried out in a nuclear reactor to leverage the high neutron flux.
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Nuclear Reaction:

197Au + 1n N 198Au + y

The thermal neutron capture cross-section for this reaction is approximately 98.8 barns.[3]

Gold-198 Production Pathway

Nuclear Reactor

Stable Gold-197 (*°7Au) Target
(Foils or Disks)

rradiation

Neutron Bombardment
(High Neutron Flux)

Radioactive Gold-198 (1°8Au)

Post-Irradiation Processing
(e.g., Dissolution in Aqua Regia
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Gold-198 Production Pathway

Radioactive Decay Scheme

Gold-198 undergoes beta-minus decay, where a neutron in the nucleus is converted into a
proton, emitting a beta particle (an electron) and an antineutrino. This process transmutes
Gold-198 into the stable isotope Mercury-198. The decay is accompanied by the emission of
gamma radiation as the daughter nucleus de-excites to its ground state.[2][3]
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Gold-198 Decay Scheme

Gold-198 (1°8Au)
(t% = 2.69 days)

3~ decay (0.961 MeV)

Mercury-198 (1°8Hg) - Excited State

emission (0.412 MeV)

Mercury-198 (1°8Hg) - Stable

Click to download full resolution via product page

Gold-198 Decay Scheme

Experimental Protocols
Synthesis of Radioactive Gold-198 Nanoparticles

A common application of Gold-198 in research and drug development is in the form of

nanoparticles. The following is a generalized protocol for the synthesis of 1°®Au nanoparticles,

based on the citrate reduction method.[8]

Materials:

Irradiated Gold-198 foil

Aqua regia (3:1 mixture of concentrated HCl and HNO3)
Hydrochloric acid (HCI)

Sodium hydroxide (NaOH) solution (1 M)

Trisodium citrate (NasCesHs0O7) solution (34 mM)
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» Deionized water

e Three-neck flask with reflux condenser
e Heating mantle and magnetic stirrer
Procedure:

 Dissolution of 1°8Au Foil: The neutron-activated Gold-198 foil is dissolved in aqua regia with
gentle heating (around 50°C) to form tetrachloroauric acid (H°8AuCla).[3] Repeated
additions of HCI and heating are performed to remove residual nitric acid.[5]

e Preparation of H°8AuCla Solution: A dilute solution of H°8AuCla (e.g., 0.1 mM) is prepared in
a three-neck flask, and the pH is adjusted with NaOH.[1]

e Reduction and Nucleation: The solution is heated to boiling while being stirred vigorously. A
solution of trisodium citrate is then rapidly added. The citrate ions act as both a reducing
agent and a capping agent.[1]

o Formation of Nanoparticles: The solution will undergo a series of color changes, typically
from yellow to clear, then to a deep wine-red, indicating the formation of gold nanopatrticles.
The reaction is allowed to proceed for several minutes to ensure completion.[1]

e Characterization: The resulting 1°8Au nanopatrticles are characterized using techniques such
as Dynamic Light Scattering (DLS) for size distribution, Transmission Electron Microscopy
(TEM) for morphology, and gamma spectroscopy to confirm the presence and activity of
198AU.[1][5]
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Workflow for 1°8Au Nanoparticle Synthesis

Start: Irradiated 1°8Au Foil

Dissolve in Aqua Regia to form H°8AuCla

Prepare Dilute H°8AuCla Solution

Heat to Boiling with Stirring

Rapid Addition of Trisodium Citrate

Nanoparticle Formation (Color Change)

Characterization (DLS, TEM, Gamma Spec)

@Nanoparticle @
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Workflow for 1°8Au Nanopatrticle Synthesis

Applications in Medicine and Research
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The dual emission of beta and gamma radiation from Gold-198 underpins its utility in various
medical and research settings.

Brachytherapy

Gold-198 has been used in brachytherapy, a form of internal radiation therapy where a sealed
radioactive source is placed inside or next to the area requiring treatment.[9] 1°8Au seeds or
foils can be implanted directly into tumors, such as in the treatment of prostate and oral
cancers.[10][11] The short range of its beta particles delivers a high localized dose to the
tumor, minimizing damage to surrounding healthy tissues, while the gamma emission allows for
imaging of the source placement.[1][2]

Radiopharmaceuticals and Nanomedicine

Colloidal 1°8Au has been investigated for intracavitary use to control malignant effusions.[12]
More recently, °8Au nanopatrticles are being explored as a platform for targeted cancer
therapy.[8] These nanoparticles can be functionalized with targeting moieties to enhance their
accumulation in tumor tissues. The localized radiation from the nanoparticles can then be used
to destroy cancer cells.[13]

Radioactive Tracer

Gold-198 is also employed as a radioactive tracer in scientific and industrial research.[2] Its
relatively short half-life and detectable gamma emissions make it suitable for tracking the
movement of substances. Applications include studying sediment and water flow in hydrology
and investigating the behavior of gold in biological and environmental systems.[1][3]

Safety and Handling

As with all radioactive materials, the handling of Gold-198 requires strict adherence to safety
protocols to minimize radiation exposure.

Table 3: Shielding and Dosimetry for Gold-198
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Parameter Recommendation

10.5 mm of lead reduces the gamma dose rate

Gamma Shielding by 90%.[6]
y 0.

Beta Shielding 3 mm of plastic will absorb all beta emissions.[6]

Whole-body and finger-ring dosimeters are
Dosimetry required when handling significant quantities
(e.g., >5 mCi).[6]

Use of personal protective equipment (gloves,

lab coat, safety glasses) is mandatory. Work
Handling Precautions should be conducted in designated areas with

appropriate shielding. Regular surveys for

contamination are essential.[6][9]

Conclusion

Gold-198 remains a valuable radioisotope with significant applications in medicine and
research. Its well-characterized physical and decay properties, coupled with established
production methods, make it a reliable tool for brachytherapy, a promising agent in the
development of novel radiopharmaceuticals and nanomedicines, and an effective tracer for
scientific studies. A thorough understanding of its properties and adherence to strict safety
protocols are paramount for its effective and safe utilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

